BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic data for 2-Bromo-3,6-
dimethoxypyridine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 2-Bromo-3,6-dimethoxypyridine
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An In-Depth Technical Guide to the Spectroscopic Characterization of 2-Bromo-3,6-
dimethoxypyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-3,6-dimethoxypyridine (CAS No. 1211525-11-9) is a substituted pyridine derivative
with potential applications in medicinal chemistry and materials science.[1] As with any novel
compound intended for high-stakes applications like drug development, unambiguous
structural confirmation is paramount. Spectroscopic analysis provides the foundational data for
this confirmation, offering a detailed fingerprint of the molecule's electronic and vibrational
states.

This guide, written from the perspective of a senior application scientist, moves beyond a
simple recitation of data. It provides a predictive analysis of the expected spectroscopic
signatures of 2-Bromo-3,6-dimethoxypyridine, grounded in the fundamental principles of
nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS).
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We will explore the causality behind expected spectral features, outline self-validating
experimental protocols, and synthesize the data to build a cohesive structural portrait of the
molecule.

Molecular Structure and Predicted Spectroscopic
Features

The structure of 2-Bromo-3,6-dimethoxypyridine dictates its spectroscopic output. The
molecule, with the chemical formula C7HsBrNO:z, has a molecular weight of approximately
218.05 g/mol .[1][2] Key structural features include an aromatic pyridine ring, a halogen
substituent (Bromine), and two electron-donating methoxy groups. Each of these components
will produce characteristic signals in the various spectra.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. calpaclab.com [calpaclab.com]
e 2.52606-08-3|6-Bromo-2,3-dimethoxypyridine|BLD Pharm [bldpharm.com]

 To cite this document: BenchChem. [Spectroscopic data for 2-Bromo-3,6-dimethoxypyridine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b594837/docs#spectroscopic-data-for-2-bromo-3-6-
dimethoxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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